![molecular formula C14H18N2O2 B8309217 [4-(1H-indazol-5-yloxy)cyclohexyl]methanol](/img/structure/B8309217.png)
[4-(1H-indazol-5-yloxy)cyclohexyl]methanol
Cat. No. B8309217
M. Wt: 246.30 g/mol
InChI Key: BKBLZQPBVJOFDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Al+3:2].[H-:1].[H-:4].[H-:5].[H-:6].[Li+:3].[Na+:30].[O:31]1[CH2:32][CH2:33][CH2:34][CH2:35]1.[OH-:29].[OH2:28].[nH:7]1[n:8][cH:9][c:10]2[cH:11][c:12]([O:16][CH:17]3[CH2:18][CH2:19][CH:20]([C:23](=[O:24])[O:25][CH2:26][CH3:27])[CH2:21][CH2:22]3)[cH:13][cH:14][c:15]12>>[nH:7]1[n:8][cH:9][c:10]2[cH:11][c:12]([O:16][CH:17]3[CH2:18][CH2:19][CH:20]([CH2:23][OH:24])[CH2:21][CH2:22]3)[cH:13][cH:14][c:15]12
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Inputs
Step One
|
Name
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[Al+3]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Li+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C1CCOC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C1CCC(Oc2ccc3[nH]ncc3c2)CC1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCC1CCC(Oc2ccc3[nH]ncc3c2)CC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
